Cas no 2171856-26-9 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• CAS No: 2171856-26-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5875055
• PubChem ID: 165509325
• Update Time: 2025-10-24

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• EN300-1558951
• 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutyl}acetic acid
• 2171856-26-9

• Inchi： 1S/C26H30N2O5/c1-16(10-24(29)28-18-11-17(12-18)13-25(30)31)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KVZAFHLBCSHYIC-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171856-26-9)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171856-26-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclobutyl core and a 9H-fluoren-9-yl protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers aiming to develop novel therapeutics and biomaterials.

The compound's Fmoc-protected amino acid derivative is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based drugs and biologics, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid has garnered attention for its ability to facilitate the efficient assembly of complex peptides. Researchers often search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" to identify high-quality intermediates like this compound.

One of the key advantages of CAS No. 2171856-26-9 is its compatibility with automated peptide synthesizers, a feature highly sought after in modern laboratories. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, the demand for reliable and scalable peptide synthesis tools has surged. This compound's stability and reactivity profile make it an ideal candidate for high-throughput screening and combinatorial chemistry applications.

Beyond peptide synthesis, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid is also explored in material science, particularly in the development of biofunctionalized surfaces and hydrogels. Its carboxylic acid moiety allows for further conjugation with other biomolecules, enabling the creation of advanced materials for drug delivery and tissue engineering. Searches for "bioconjugation reagents" or "functionalized cyclobutanes" often lead to this compound as a potential solution.

The compound's 3-methylbutanamido side chain contributes to its enhanced solubility in organic solvents, a critical factor for researchers working on hydrophobic peptide sequences. This attribute aligns with the increasing focus on "solubility-enhancing modifications" in medicinal chemistry, addressing one of the most common challenges in drug development. Additionally, its cyclobutyl ring offers conformational rigidity, which can be leveraged to design peptides with improved bioavailability and metabolic stability.

Quality control and analytical characterization of CAS No. 2171856-26-9 are paramount for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound. Researchers frequently inquire about "HPLC methods for Fmoc-amino acids" or "NMR data for cyclobutane derivatives," underscoring the need for detailed analytical protocols.

In conclusion, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid represents a versatile and high-value intermediate in both academic and industrial settings. Its applications span peptide therapeutics, biomaterials, and beyond, making it a cornerstone of modern synthetic chemistry. As the scientific community continues to explore innovative solutions for healthcare challenges, compounds like this will remain at the forefront of discovery and development.